Cas no 2172397-06-5 (4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine
• CAS No: 2172397-06-5
• MF: C₁₀H₁₆ClNOS
• MW: 233.758140563965
• CID: 6257397
• PubChem ID: 165960553
• Update Time: 2025-05-19

4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}pentan-2-amine
• 2172397-06-5
• EN300-1290051

• Inchi： 1S/C10H16ClNOS/c1-7(12)5-8(2)14-6-9-3-4-10(11)13-9/h3-4,7-8H,5-6,12H2,1-2H3
• InChI Key： GXBMLBVXBAUTCN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC(C)CC(C)N)O1

Computed Properties

• Exact Mass: 233.0641130g/mol
• Monoisotopic Mass: 233.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.5Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine

Comprehensive Overview of 4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine (CAS No. 2172397-06-5)

The compound 4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine, identified by its CAS No. 2172397-06-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 5-chlorofuran-2-yl moiety and methylsulfanyl linkage, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to interact with biological targets.

In recent years, the demand for furan derivatives and sulfur-containing amines has surged due to their versatility in drug discovery. The 4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine stands out for its balanced lipophilicity and electronic properties, which are critical for optimizing pharmacokinetic profiles. This aligns with current trends in AI-driven drug design, where computational models prioritize molecules with favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Users searching for "sulfur-based drug intermediates" or "chlorofuran applications" will find this compound highly relevant.

From a synthetic chemistry perspective, the CAS No. 2172397-06-5 exemplifies advancements in green chemistry methodologies. Its synthesis often involves catalytic processes that minimize waste, resonating with the growing emphasis on sustainable chemical production. Laboratories focusing on heterocyclic compound optimization frequently explore derivatives of this molecule to enhance yield and purity. SEO analytics reveal that queries like "efficient synthesis of furan amines" or "chlorofuran methylsulfanyl derivatives" are increasingly common, reflecting industry interest.

The compound's potential extends beyond pharmaceuticals. In material science, its thioether linkage and furan ring contribute to stability in polymer matrices, making it a candidate for high-performance materials. This dual applicability addresses user searches for "multifunctional organic compounds" and "furan-based materials." Furthermore, its role in catalysis and ligand design is under investigation, particularly in asymmetric synthesis—a hotspot for academic and industrial research.

Quality control and analytical profiling of 4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine rely on advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure compliance with regulatory standards, a topic frequently searched as "analytical validation of specialty chemicals." The compound's CAS No. 2172397-06-5 serves as a unique identifier in global databases, facilitating seamless procurement and collaboration across research networks.

In conclusion, 4-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-amine represents a convergence of innovation in medicinal chemistry, sustainability, and material science. Its multifaceted applications and alignment with trending search terms like "bioactive furan derivatives" and "sustainable amine synthesis" underscore its importance in contemporary scientific discourse. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges across industries.